Ammonium persulfate

• Description: Ammonium persulfate (APS) is a widely used reagent in biochemistry and molecular biology for the preparation of polyacrylamide gels. APS forms oxygen free radicals in aqueous solution by a base-catalyzed mechanism. The bases, most commonly used as catalysts, are tertiary amines such as TEMED (N,N,N′,N′-tetramethylethylenediamine) or DMAPN (3-dimethylaminopropionitrile). The free radicals will cause the polymerization of acrylamide and bis-acrylamide to form a gel matrix, which can be used for separating macromolecules by size. APS has also been utilized to study protein-protein interactions via photoinitiated crosslinking chemistry.; Ammonium persulfate appears as a white crystalline solid. A strong oxidizing agent. Does not burn readily, but may cause spontaneous ignition of organic materials. Used as a bleaching agent and as a food preservative.
• CAS No.: 7727-54-0
• Product Name: Ammonium persulfate
• Molecular Formula: H5NO8S2
• Molecular Weight: 211.18 g/mol
• IUPAC Name: azane;sulfooxy hydrogen sulfate
• Standard InChI: InChI=1S/H3N.H2O8S2/c;1-9(2,3)7-8-10(4,5)6/h1H3;(H,1,2,3)(H,4,5,6)
• Standard InChIKey: SBFSEMVZXZCBEC-UHFFFAOYSA-N
• Isomeric SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)OOS(=O)(=O)[O-]
• SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)OOS(=O)(=O)[O-]
• Canonical SMILES: N.OS(=O)(=O)OOS(=O)(=O)O
• Colorform: Platelike or prismatic (monoclinic) crystals, or white granular powder; Colorless, white monoclinic crystals
• Density: 1.98 at 68 °F (USCG, 1999); 1.982 g/cu cm; 1.9 g/cm³
• Melting Point: Decomposes at 120 °C
• Physical Description: Ammonium persulfate appears as a white crystalline solid. A strong oxidizing agent. Does not burn readily, but may cause spontaneous ignition of organic materials. Used as a bleaching agent and as a food preservative.; DryPowder; OtherSolid; PelletsLargeCrystals; COLOURLESS CRYSTALS OR WHITE POWDER.
• Solubility: Solubility in water: 83.5 g/100 g water at 25 °C; Freely soluble in water; Solubility in water, g/100ml at 20 °C: 58.2
• Synonyms: Peroxydisulfuric Acid ([(HO)S(O)2]2O2) Ammonium Salt (1:2); Peroxydisulfuric Acid ([(HO)S(O)2]2O2) Diammonium Salt; Ad 485; Ammonium Peroxidodisulfate; Ammonium Peroxydisulfate; Ammonium Peroxydisulfate ((NH4)2S2O8); Ammonium Peroxysulfate; Anala R
• PubChem Compound: 21864320
• Last Modified: Aug 15 2023